Cas no 139395-98-5 (2-fluoro-4-[4'-pentyl-1,1'-bi(cyclohexyl)-4-yl]phenyl trifluoromethyl ether)

2-fluoro-4-[4'-pentyl-1,1'-bi(cyclohexyl)-4-yl]phenyl trifluoromethyl ether structure
139395-98-5 structure
Product Name:2-fluoro-4-[4'-pentyl-1,1'-bi(cyclohexyl)-4-yl]phenyl trifluoromethyl ether
CAS No:139395-98-5
MF:C24H34F4O
MW:414.519781589508
CID:1269303
PubChem ID:14985102
Update Time:2025-04-20

2-fluoro-4-[4'-pentyl-1,1'-bi(cyclohexyl)-4-yl]phenyl trifluoromethyl ether Chemical and Physical Properties

Names and Identifiers

    • 2-fluoro-4-[4'-pentyl-1,1'-bi(cyclohexyl)-4-yl]phenyl trifluoromethyl ether
    • 2-Fluoro-<wbr>
    • benzene, <wbr>
    • LogP
    • 139395-98-5
    • SCHEMBL8771385
    • DTXSID501124593
    • SCHEMBL8771389
    • SCHEMBL8771398
    • SPEADGQHDUJBNE-UHFFFAOYSA-N
    • 2-Fluoro-4-[(trans,trans)-4a(2)-pentyl[1,1a(2)-bicyclohexyl]-4-yl]-1-(trifluoromethoxy)benzene
    • SCHEMBL8771393
    • 4beta-(3-Fluoro-4-trifluoromethoxyphenyl)-4'beta-pentyl-1alpha,1'alpha-bicyclohexane
    • Inchi: 1S/C24H34F4O/c1-2-3-4-5-17-6-8-18(9-7-17)19-10-12-20(13-11-19)21-14-15-23(22(25)16-21)29-24(26,27)28/h14-20H,2-13H2,1H3
    • InChI Key: SPEADGQHDUJBNE-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)C1CCC(CC1)C1CCC(CCCCC)CC1)OC(F)(F)F

Computed Properties

  • Exact Mass: 414.25472
  • Monoisotopic Mass: 414.25457835g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 464
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.6
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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